Cas no 2228411-55-8 (2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran)
2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran
- EN300-1760259
- 2228411-55-8
-
- Inchi: 1S/C12H12O/c1-3-4-10-5-6-12-11(8-10)7-9(2)13-12/h1,5-6,8-9H,4,7H2,2H3
- InChI Key: JKSYRMILHCYXJK-UHFFFAOYSA-N
- SMILES: O1C2C=CC(CC#C)=CC=2CC1C
Computed Properties
- Exact Mass: 172.088815002g/mol
- Monoisotopic Mass: 172.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 9.2Ų
2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1760259-0.05g |
2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran |
2228411-55-8 | 0.05g |
$924.0 | 2023-09-20 | ||
| Enamine | EN300-1760259-0.1g |
2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran |
2228411-55-8 | 0.1g |
$968.0 | 2023-09-20 | ||
| Enamine | EN300-1760259-0.25g |
2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran |
2228411-55-8 | 0.25g |
$1012.0 | 2023-09-20 | ||
| Enamine | EN300-1760259-0.5g |
2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran |
2228411-55-8 | 0.5g |
$1056.0 | 2023-09-20 | ||
| Enamine | EN300-1760259-1.0g |
2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran |
2228411-55-8 | 1g |
$1100.0 | 2023-06-03 | ||
| Enamine | EN300-1760259-2.5g |
2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran |
2228411-55-8 | 2.5g |
$2155.0 | 2023-09-20 | ||
| Enamine | EN300-1760259-5.0g |
2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran |
2228411-55-8 | 5g |
$3189.0 | 2023-06-03 | ||
| Enamine | EN300-1760259-10.0g |
2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran |
2228411-55-8 | 10g |
$4729.0 | 2023-06-03 | ||
| Enamine | EN300-1760259-1g |
2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran |
2228411-55-8 | 1g |
$1100.0 | 2023-09-20 | ||
| Enamine | EN300-1760259-5g |
2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran |
2228411-55-8 | 5g |
$3189.0 | 2023-09-20 |
2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran
Recent Advances in the Study of 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran (CAS: 2228411-55-8)
The compound 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran (CAS: 2228411-55-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the versatility of 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran as a key intermediate in the synthesis of more complex bioactive molecules. Its structure, featuring a benzofuran core with a propargyl substituent, makes it a valuable scaffold for the development of novel pharmacophores. Researchers have successfully utilized this compound in click chemistry reactions, enabling the rapid assembly of diverse molecular libraries for high-throughput screening.
In terms of biological activity, preliminary investigations have demonstrated that derivatives of 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran exhibit promising inhibitory effects against certain enzymes implicated in inflammatory and neurodegenerative diseases. Specifically, these compounds have shown moderate to strong activity against cyclooxygenase-2 (COX-2) and monoamine oxidase B (MAO-B), suggesting potential applications in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
One of the most significant breakthroughs in recent research involves the optimization of the synthetic route for 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran. A team of researchers has developed a more efficient and scalable method that reduces the number of steps and improves overall yield. This advancement is expected to facilitate further exploration of the compound's pharmacological potential and accelerate its incorporation into drug discovery pipelines.
Furthermore, computational studies have provided insights into the molecular interactions between 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran derivatives and their biological targets. Molecular docking simulations have revealed key binding motifs and structural features that contribute to the compound's bioactivity, offering valuable guidance for the design of next-generation derivatives with enhanced potency and selectivity.
Despite these promising developments, challenges remain in the clinical translation of 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's unique chemical properties and demonstrated biological activities position it as a compelling candidate for continued investigation in the field of medicinal chemistry.
In conclusion, recent research on 2-methyl-5-(prop-2-yn-1-yl)-2,3-dihydro-1-benzofuran (CAS: 2228411-55-8) has unveiled its potential as a versatile building block for drug discovery and a promising lead compound for the development of therapies targeting inflammatory and neurodegenerative diseases. Future studies should focus on optimizing its pharmacological profile and exploring its mechanisms of action in greater detail.
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